Cas no 26231-23-2 (5-Bromo-3,4-dihydro-6-methoxynaphthalen-1(2H)-one)

5-Bromo-3,4-dihydro-6-methoxynaphthalen-1(2H)-one is a brominated methoxynaphthalene derivative with a partially saturated ketone structure. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The bromine substituent enhances its reactivity for further functionalization, while the methoxy group contributes to its solubility and stability under various reaction conditions. Its rigid naphthalene core provides a versatile scaffold for constructing complex molecular architectures. The compound is typically utilized in research settings for developing bioactive molecules, owing to its well-defined reactivity profile and compatibility with cross-coupling and substitution reactions. Proper handling under inert conditions is recommended due to its sensitivity to light and moisture.

5-Bromo-3,4-dihydro-6-methoxynaphthalen-1(2H)-one structure

26231-23-2 structure

Product Name:5-Bromo-3,4-dihydro-6-methoxynaphthalen-1(2H)-one

CAS No:26231-23-2

MF:C₁₁H₁₁BrO₂

MW:255.107842683792

MDL:MFCD03931833

CID:1069079

PubChem ID:4304231

Update Time:2025-06-06

5-Bromo-3,4-dihydro-6-methoxynaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-6-methoxy-3,4-dihydronaphthalen-1(2H)-one
- 5-bromo-3,4-dihydro-6-methoxynaphthalen-1(2H)-one
- 5-bromo-6-methoxy-1-tetralone
- 5-Bromo-6-methoxy-2,3,4-trihydronapthalen-1-one
- 5-Bromo-6-methoxy-3,4-dihydro-2H-napthalen-1-one
- 5-bromo-6-methoxy-3,4-dihydronaphthalene-1(2H)-one
- 5-bromo-6-methoxy-3,4-dihydronapthalen-1(2H)-one
- AC1N7L76
- SureCN3994779
- 5-bromo-6-methoxy-3,4-dihydro-2H-naphthalen-1-one
- CS-0150346
- MFCD03931833
- SB36269
- 1(2H)-Naphthalenone, 5-bromo-3,4-dihydro-6-methoxy-
- WS-02531
- 5-bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one
- AM9260
- 26231-23-2
- AKOS023402338
- 5-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-one
- 5-bromo-6-methoxy-3,4-dihydro-1(2H)-naphthalenone
- SCHEMBL3994779
- ROPXFOQFXJIBNL-UHFFFAOYSA-N
- BBA23123
- DTXSID90401744
- 4-dihydro-6-Methoxynaphthalen-1(2H)-one
- SY074553
- 5-Bromo-3,4-dihydro-6-methoxynaphthalen-1(2H)-one
- MDL： MFCD03931833
- Inchi： 1S/C11H11BrO2/c1-14-10-6-5-7-8(11(10)12)3-2-4-9(7)13/h5-6H,2-4H2,1H3
- InChI Key： ROPXFOQFXJIBNL-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC2C(CCCC=21)=O)OC

Computed Properties

Exact Mass: 253.99423
Monoisotopic Mass: 253.99424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

5-Bromo-3,4-dihydro-6-methoxynaphthalen-1(2H)-one Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0518-250mg	5-Bromo-6-methoxy-3,4-dihydro-2H-naphthalen-1-one	26231-23-2	95%	250mg	4655.75CNY	2021-05-08
TRC	B262310-10mg	5-Bromo-3,4-dihydro-6-methoxynaphthalen-1(2H)-one	26231-23-2		10mg	$ 50.00	2022-06-07
TRC	B262310-50mg	5-Bromo-3,4-dihydro-6-methoxynaphthalen-1(2H)-one	26231-23-2		50mg	$ 135.00	2022-06-07
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Chemenu	CM111816-100mg	5-bromo-3,4-dihydro-6-methoxynaphthalen-1(2H)-one	26231-23-2	95%	100mg	$180	2024-07-28
Chemenu	CM111816-250mg	5-bromo-3,4-dihydro-6-methoxynaphthalen-1(2H)-one	26231-23-2	95%	250mg	$270	2024-07-28
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